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Cat. No.: B1598831
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For Researchers, Scientists, and Drug Development Professionals

Foreword
Boc-L-valine, or N-tert-butoxycarbonyl-L-valine, is a cornerstone in the field of peptide

synthesis and a critical component in the development of novel pharmaceuticals.[1] Its primary

role is to serve as a protected form of the amino acid L-valine, where the tert-butoxycarbonyl

(Boc) group shields the amino functionality. This protection is instrumental in directing the

formation of peptide bonds with precision while preserving the integrity of the amino acid

structure.[1] This technical guide provides an in-depth examination of the structural and

spectroscopic properties of Boc-L-valine, offering essential insights for its application, quality

control, and successful integration into complex synthetic workflows.
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The molecular architecture of Boc-L-valine consists of the L-valine core covalently bonded to a

tert-butoxycarbonyl (Boc) protecting group at the alpha-amino nitrogen. This chiral molecule is

the L-enantiomer, a crucial characteristic for its use in biologically relevant compounds.[2] The

Boc group enhances the molecule's stability and solubility in organic solvents, making it highly

suitable for peptide synthesis.[1]

Chemical Structure:

Figure 1: Chemical structure of Boc-L-valine.

Table 1: Physicochemical Properties of Boc-L-valine

Property Value

Molecular Formula C₁₀H₁₉NO₄[3][4]

Molecular Weight 217.26 g/mol [3][4][5]

Appearance
White to off-white solid/crystalline powder[2][5]

[6]

Melting Point 77-80 °C[3]

Solubility
Soluble in organic solvents like DMSO and

DMF; insoluble in water.[2][3][5]

Optical Activity [α]20/D -6.2±0.5°, c = 1% in acetic acid

Spectroscopic Data and Interpretation
Spectroscopic analysis is fundamental for verifying the identity, purity, and structural integrity of

Boc-L-valine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides unparalleled detail regarding the molecular framework of Boc-L-

valine.

The proton NMR spectrum of Boc-L-valine in deuterated chloroform (CDCl₃) displays

characteristic signals for each unique proton environment.
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Table 2: Typical ¹H NMR Data for Boc-L-valine in CDCl₃

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.9 Broad Singlet 1H -COOH

~5.09 Doublet 1H -NH-

~4.27 Doublet of Doublets 1H α-CH

~2.20 Multiplet 1H β-CH

~1.45 Singlet 9H -C(CH₃)₃ (Boc)

~1.00 & ~0.94 Doublets 6H -CH(CH₃)₂ (Valine)

Data sourced from ChemicalBook based on a 400 MHz spectrum in CDCl₃.[7]

Interpretation of the ¹H NMR Spectrum:

Carboxylic Acid Proton (-COOH): This proton appears as a broad singlet at a significantly

downfield chemical shift due to its acidic nature and hydrogen bonding capabilities.[7]

Amide Proton (-NH-): The proton on the nitrogen of the Boc group is coupled to the adjacent

α-proton, resulting in a doublet.[7]

Alpha-Proton (α-CH): This proton is coupled to both the amide proton and the β-proton,

leading to a doublet of doublets.[7]

Beta-Proton (β-CH): The proton on the β-carbon is split by the α-proton and the six protons

of the two γ-methyl groups, resulting in a complex multiplet.[7]

Boc Group Protons (-C(CH₃)₃): The nine equivalent protons of the tert-butyl group give rise

to a prominent, sharp singlet, a hallmark of the Boc protecting group.[7]

Valine Methyl Protons (-CH(CH₃)₂): The two methyl groups of the valine side chain are

diastereotopic, meaning they are chemically non-equivalent, and thus appear as two distinct

doublets.[7][8]
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The ¹³C NMR spectrum provides a map of the carbon skeleton.

Table 3: Typical ¹³C NMR Data for Boc-L-valine

Chemical Shift (δ, ppm) Assignment

~176.5 -COOH (Carboxyl C)

~156.0 -C=O (Boc Carbonyl C)

~80.0 -C(CH₃)₃ (Boc Quaternary C)

~58.5 α-C

~31.0 β-C

~28.3 -C(CH₃)₃ (Boc Methyl C)

~19.0, ~17.5 -CH(CH₃)₂ (Valine Methyl C)

Note: Approximate chemical shifts are based on typical values for similar structures and may

vary slightly depending on the solvent and experimental conditions.[9][10]

Interpretation of the ¹³C NMR Spectrum:

The two carbonyl carbons (carboxyl and Boc) are the most deshielded, appearing at the

lowest field.

The quaternary carbon of the Boc group and the α-carbon are found in the mid-field region.

The aliphatic carbons, including the β-carbon and the methyl groups, are located in the

upfield region of the spectrum.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and can provide structural

information through fragmentation analysis.

Expected Molecular Ions (Electrospray Ionization - ESI):

[M+H]⁺: 218.13
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[M+Na]⁺: 240.11

[M-H]⁻: 216.13

Fragmentation Analysis: In positive ion mode, a common fragmentation pattern involves the

loss of the tert-butyl group or isobutylene from the Boc protecting group. A significant peak is

often observed at m/z 57, corresponding to the tert-butyl cation [(CH₃)₃C]⁺.[7] Another

prominent fragment can be seen at m/z 72.[7]

[M+H]⁺
m/z = 218.13

Loss of Isobutylene
[M+H - C₄H₈]⁺
m/z = 162.08

- 56.05 Da

tert-Butyl Cation
[C₄H₉]⁺

m/z = 57.07

Cleavage

[C₃H₄NO]⁺
m/z = 72.04

Fragmentation
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Figure 3: Workflow for NMR analysis of Boc-L-valine.

Sample Preparation: Accurately weigh 5-10 mg of Boc-L-valine and dissolve it in

approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃), in a

clean, dry vial before transferring to a 5 mm NMR tube.
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Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer. For

¹³C NMR, a larger number of scans may be necessary to achieve an adequate signal-to-

noise ratio.

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase and baseline correction, and referencing the chemical shifts to the

residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (ESI-MS) Protocol
Sample Preparation: Prepare a stock solution of Boc-L-valine in a suitable solvent (e.g.,

methanol or acetonitrile) at a concentration of approximately 1 mg/mL. Further dilute this

stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

Instrumentation: Use an electrospray ionization (ESI) source coupled to a mass analyzer.

Acquire spectra in both positive and negative ion modes.

Data Analysis: Identify the molecular ion peaks and characteristic fragment ions to confirm

the identity and purity of the sample.

Infrared (ATR-IR) Spectroscopy Protocol
Sample Preparation: Place a small amount of the solid Boc-L-valine powder onto the

diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Apply pressure to ensure good contact and collect a background spectrum

of the clean, empty crystal. Then, collect the sample spectrum.

Data Analysis: The instrument's software will generate the final IR spectrum. Identify the key

absorption bands and correlate them to the functional groups present in Boc-L-valine.

Conclusion
The structural and spectroscopic data presented in this guide provide a comprehensive

technical overview of Boc-L-valine. A thorough understanding of its NMR, MS, and IR profiles is

indispensable for researchers and professionals in peptide synthesis and drug development.

This knowledge is crucial for confirming the identity, assessing the purity, and ensuring the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


quality of this vital synthetic building block, ultimately contributing to the successful and

reproducible synthesis of complex target molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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